Cas no 2228918-15-6 (2-1-(2-aminoethyl)cyclobutyl-6-chlorophenol)

• Product Name: 2-1-(2-aminoethyl)cyclobutyl-6-chlorophenol
• CAS No: 2228918-15-6
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5891645
• PubChem ID: 165654049
• Update Time: 2025-10-30

2-1-(2-aminoethyl)cyclobutyl-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-aminoethyl)cyclobutyl-6-chlorophenol
• 2-[1-(2-aminoethyl)cyclobutyl]-6-chlorophenol
• 2228918-15-6
• EN300-1991686

• Inchi： 1S/C12H16ClNO/c13-10-4-1-3-9(11(10)15)12(7-8-14)5-2-6-12/h1,3-4,15H,2,5-8,14H2
• InChI Key： GPAJUZRLMYQXNM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C1(CCN)CCC1

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(2-aminoethyl)cyclobutyl-6-chlorophenol

Chemical Profile of 2-1-(2-aminoethyl)cyclobutyl-6-chlorophenol (CAS No. 2228918-15-6)

2-1-(2-aminoethyl)cyclobutyl-6-chlorophenol, identified by the CAS number 2228918-15-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cyclobutyl substituent attached to a chlorophenolic backbone, with an aminoethyl side chain. The unique structural arrangement of this molecule presents intriguing possibilities for its biological activity and synthetic utility.

The chlorophenol moiety in 2-1-(2-aminoethyl)cyclobutyl-6-chlorophenol is a well-documented pharmacophore in medicinal chemistry, known for its antimicrobial and antifungal properties. The presence of two chlorine atoms at the 6-position enhances the electrophilicity of the aromatic ring, making it a potential target for various biochemical interactions. This structural feature has been extensively studied in the development of novel antimicrobial agents, where chlorophenols exhibit broad-spectrum activity against resistant strains.

The cyclobutyl group attached to the phenolic ring introduces rigidity to the molecular framework, which can influence both the solubility and binding affinity of the compound. In drug design, such structural constraints are often employed to optimize pharmacokinetic properties, including bioavailability and metabolic stability. The cyclobutyl substitution also creates steric hindrance that may modulate interactions with biological targets, making it a valuable tool in rational drug design.

The aminoethyl side chain extending from the cyclobutyl group adds another layer of complexity to the molecule. This polar functional group can participate in hydrogen bonding interactions, enhancing binding affinity to protein targets. In recent years, aminoethyl-substituted compounds have been explored for their potential in modulating enzyme activity and receptor binding. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes involved in signal transduction pathways.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of molecules like 2-1-(2-aminoethyl)cyclobutyl-6-chlorophenol. Molecular docking studies have revealed that this compound may interact with various protein targets, including those implicated in inflammatory responses and infectious diseases. The combination of the chlorophenol and aminoethyl groups creates multiple interaction sites, suggesting potential therapeutic applications in areas such as immunomodulation and anti-infective therapy.

In vitro studies have begun to explore the pharmacological profile of 2-1-(2-aminoethyl)cyclobutyl-6-chlorophenol, focusing on its interaction with biological membranes and enzymes. Preliminary results indicate that this compound exhibits moderate cytotoxicity against certain cancer cell lines, possibly due to its ability to disrupt membrane integrity or interfere with essential enzymatic processes. These findings align with broader trends in oncology research, where structurally diverse compounds are being screened for novel anti-cancer mechanisms.

The synthesis of 2-1-(2-aminoethyl)cyclobutyl-6-chlorophenol presents unique challenges due to its complex architecture. Traditional synthetic routes involve multi-step reactions, including cycloalkylation followed by functional group transformations. Advances in catalytic methods have enabled more efficient production processes, reducing both reaction times and waste generation. Green chemistry principles are increasingly being applied to optimize these synthetic pathways, ensuring sustainability in pharmaceutical manufacturing.

The potential applications of 2-1-(2-aminoethyl)cyclobutyl-6-chlorophenol extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in materials science, particularly in designing polymers with enhanced thermal stability or biodegradability. The incorporation of chlorophenolic units into polymer backbones has been explored for creating antimicrobial coatings for medical devices or industrial surfaces.

As research continues to uncover new biological activities associated with chlorinated phenols, compounds like 2-1-(2-aminoethyl)cyclobutyl-6-chlorophenol are likely to play a crucial role in future drug discovery efforts. The integration of experimental data with computational modeling will be essential for elucidating their mechanisms of action and optimizing their therapeutic potential. Collaborative efforts between academic researchers and industry scientists will drive innovation in this field, leading to safer and more effective treatments for a wide range of diseases.